4-(4-Cyanophenyl)phenyl 4-butylcyclohexane-1-carboxylate

• IUPAC Name: [4-(4-cyanophenyl)phenyl] 4-butylcyclohexane-1-carboxylate
• InChI: InChI=1S/C24H27NO2/c1-2-3-4-18-5-11-22(12-6-18)24(26)27-23-15-13-21(14-16-23)20-9-7-19(17-25)8-10-20/h7-10,13-16,18,22H,2-6,11-12H2,1H3
• InChI Key: UPZWPROWEKXOLJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1CCC(CC1)C(=O)OC2=CC=C(C=C2)C3=CC=C(C=C3)C#N
• Molecular Formula: C24H27NO2
• DSSTOX Substance ID: DTXSID601170563
• Molecular Weight: 361.5 g/mol
• CAS RN: 67284-58-6

Description

4-(4-Cyanophenyl)phenyl 4-butylcyclohexane-1-carboxylate, also known as CPBHC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CPBHC is a white crystalline solid that is soluble in organic solvents and is widely used in various scientific research studies.

Scientific Research Applications

Mesomorphism and Dielectric Properties

• Studies on similar compounds like 4-alkylbiphenyl-4′-carboxylic and trans-4(4-alkylphenyl)cyclohexanecarboxylic acids, which form only nematic mesophases, indicate their relevance in understanding mesomorphism and dielectric properties. The replacement of the benzene ring by the 1,4-disubstituted transcyclohexane ring leads to decreased nematic thermal stability and all dielectric constants (Karamysheva, Kovshev, & Barnik, 1976).

High-Pressure Phase Studies

• High-pressure phase studies on related compounds show special high-pressure effects for liquid crystals, such as pressure-induced or pressure-limited phases and changes from monotropic to enantiotropic polymorphism, which could inform material science and crystallography research (Rübesamen & Schneider, 1993).

Polymer Synthesis and Characterization

• In polymer science, the synthesis and characterization of new cyclic esters and polyamides derived from cyclohexanone derivatives, related to 4-(4-Cyanophenyl)phenyl 4-butylcyclohexane-1-carboxylate, highlight their utility in developing hydrophilic aliphatic polyesters and polyamides with excellent solubility and thermal properties (Trollsås et al., 2000).

Chemical Synthesis and Reactivity

• Chemical reactivity studies have been conducted on compounds with structural similarities, indicating their importance in synthesizing epoxides and ketones, thus contributing to organic synthesis methodologies (Uemura, Ohe, & Sugita, 1990).

Liquid Crystal Research

• Research on esters incorporating 1,4-disubstituted bicyclo(2.2.2)octane ring systems, which are structurally related, has been conducted to study their liquid crystal properties. These studies contribute to the field of liquid crystal display technology and materials science (Gray & Kelly, 1981).

Dielectric Permittivity Studies

• Investigations into the dielectric properties of binary mixtures of nematogenic compounds, including cyano-substituted nematics, have implications for the development of materials with specific electronic and optical properties (Roy, Paul, & Das, 2006).